Cas no 82769-75-3 ((+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol)

(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol structure

82769-75-3 structure

Product name:(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol

CAS No:82769-75-3

MF:C₁₁H₁₇NO

MW:179.258783102036

MDL:MFCD09955476

CID:60494

(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol Chemical and Physical Properties

Names and Identifiers

- (S)-3-(Dimethylamino)-3-phenylpropan-1-ol
- (3S)-3-(dimethylamino)-3-phenylpropan-1-ol
- (S)-3-DIMETHYLAMINO-3-PHENYLPROPANOL
- Benzenepropanol,g-(dimethylamino)-, (S)-
- (γS)-γ-(Dimethylamino)benzenepropanol (ACI)
- Benzenepropanol, γ-(dimethylamino)-, (S)- (ZCI)
- (+)-(S)-3-[N,N-Dimethylamino)-3-phenylpropanol
- (+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol
- MDL： MFCD09955476
- Inchi： 1S/C11H17NO/c1-12(2)11(8-9-13)10-6-4-3-5-7-10/h3-7,11,13H,8-9H2,1-2H3/t11-/m0/s1
- InChI Key： LPTVKPNWVGBWSU-NSHDSACASA-N
- SMILES： [C@H](C1C=CC=CC=1)(N(C)C)CCO

Computed Properties

Exact Mass: 179.131014g/mol
Surface Charge: 0
XLogP3: 1.5
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 179.131014g/mol
Monoisotopic Mass: 179.131014g/mol
Topological Polar Surface Area: 23.5Å²
Heavy Atom Count: 13
Complexity: 130
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

Density: 1.011
Boiling Point: 281 ºC
Flash Point: 98 ºC
PSA: 23.47000
LogP: 1.67170

(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,Room Temperature

(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	D155520-1g	(+)-(S)-3-[N,N-Dimethylamino)-3-phenylpropanol	82769-75-3		1g	$ 210.00	2022-06-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S38780-100mg	(S)-3-(Dimethylamino)-3-phenylpropan-1-ol	82769-75-3		100mg	¥126.0	2021-09-04
Chemenu	CM128411-1g	(S)-3-(dimethylamino)-3-phenylpropan-1-ol	82769-75-3	95%	1g	$287	2023-01-09
eNovation Chemicals LLC	Y1303401-25g	(S)-3-Dimethylamino-3-phenylpropanol	82769-75-3	95%	25g	$1400	2024-06-05
TRC	D155520-100mg	(+)-(S)-3-[N,N-Dimethylamino)-3-phenylpropanol	82769-75-3		100mg	$64.00	2023-05-18
TRC	D155520-250mg	(+)-(S)-3-[N,N-Dimethylamino)-3-phenylpropanol	82769-75-3		250mg	$110.00	2023-05-18
Alichem	A019110431-1g	(S)-3-(Dimethylamino)-3-phenylpropan-1-ol	82769-75-3	95%	1g	$317.10	2023-09-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-QK414-50mg	(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol	82769-75-3	95+%	50mg	74.0CNY	2021-08-04
Alichem	A019110431-5g	(S)-3-(Dimethylamino)-3-phenylpropan-1-ol	82769-75-3	95%	5g	$1196.74	2023-09-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S858553-1g	(S)-3-Dimethylamino-3-Phenylpropanol	82769-75-3	≥98%	1g	653.40	2021-05-17

(+)-(S)-3-N,N-Dimethylamino)-3-phenylpropanol Production Method

Production Method 1

82769-76-4

18162-48-6

82769-75-3

Reaction Conditions

1.1 Reagents: Imidazole Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 12 h, rt
1.2 Reagents: Ammonium chloride Solvents: Water ; rt
2.1 Solvents: Formic acid , Water ; 12 h, 100 °C

Reference

Stereoselective chemoenzymatic preparation of β-amino esters: Molecular modelling considerations in lipase-mediated processes and application to the synthesis of (S)-dapoxetine

Rodriguez-Mata, Maria; et al, Advanced Synthesis & Catalysis, 2010, 352, 395-406

Production Method 2

82769-76-4

82769-75-3

Reaction Conditions

1.1 Reagents: Formic acid Solvents: Water ; 7 h, rt → reflux; reflux → rt
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 12, 0 °C

Reference

Synthesis of Dapoxetine

Ning, Yan-shi; et al, Huaxue Shiji, 2015, 37(2), 185-188

Production Method 3

82769-77-5

82769-75-3

Reaction Conditions

1.1 Reagents: Aluminum chloride , Lithium aluminum hydride Solvents: Diethyl ether

Reference

High asymmetric induction in the 1,3-dipolar cycloaddition of (R)-(+)-p-tolyl vinyl sulfoxide with acyclic nitrones

Koizumi, Toru; et al, Journal of Organic Chemistry, 1982, 47(20), 4004-5

Production Method 4

718611-17-7

82769-75-3

Reaction Conditions

1.1 Solvents: Formic acid , Water ; 8 h, reflux
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 1
1.3 Reagents: Sodium hydroxide Solvents: Water ; basified

Reference

Enantioselective synthesis of (S)-dapoxetine

Siddiqui, Shafi A.; et al, Tetrahedron: Asymmetry, 2007, 18(17), 2099-2103

Production Method 5

1246195-74-3

82769-75-3

Reaction Conditions

1.1 Solvents: Formic acid , Water ; 12 h, 100 °C

Reference

Stereoselective chemoenzymatic preparation of β-amino esters: Molecular modelling considerations in lipase-mediated processes and application to the synthesis of (S)-dapoxetine

Rodriguez-Mata, Maria; et al, Advanced Synthesis & Catalysis, 2010, 352, 395-406